Cas no 1251449-37-2 (1-(3-Aminopyrrolidin-1-yl)-3-phenylprop-2-en-1-one)

• Product Name: 1-(3-Aminopyrrolidin-1-yl)-3-phenylprop-2-en-1-one
• CAS No: 1251449-37-2
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 4772073
• Update Time: 2025-05-21

1-(3-Aminopyrrolidin-1-yl)-3-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminopyrrolidin-1-yl)-3-phenylprop-2-en-1-one
• (E)-1-(3-aminopyrrolidin-1-yl)-3-phenylprop-2-en-1-one
• 1-(3-Aminopyrrolidin-1-yl)-3-phenylprop-2-en-1-one

• Inchi： 1S/C13H16N2O/c14-12-8-9-15(10-12)13(16)7-6-11-4-2-1-3-5-11/h1-7,12H,8-10,14H2/b7-6+
• InChI Key： HMYSGXIWRRBUCA-VOTSOKGWSA-N
• SMILES： O=C(/C=C/C1C=CC=CC=1)N1CCC(C1)N

Computed Properties

• Exact Mass: 216.126263138 g/mol
• Monoisotopic Mass: 216.126263138 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.3
• Molecular Weight: 216.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 1-(3-Aminopyrrolidin-1-yl)-3-phenylprop-2-en-1-one

Comprehensive Analysis of 1-(3-Aminopyrrolidin-1-yl)-3-phenylprop-2-en-1-one (CAS No. 1251449-37-2): Structure, Applications, and Research Insights

The compound 1-(3-Aminopyrrolidin-1-yl)-3-phenylprop-2-en-1-one (CAS 1251449-37-2) is a specialized enone derivative featuring a unique pyrrolidine-amine scaffold conjugated with a phenylpropenone moiety. Its structural complexity and functional versatility have garnered significant attention in pharmaceutical and materials science research. The presence of both amino and carbonyl groups enables diverse reactivity, making it a valuable intermediate for synthesizing bioactive molecules or functional polymers.

Recent studies highlight its potential role in drug discovery, particularly as a kinase inhibitor precursor or covalent modifier for targeted therapies. Researchers are exploring its structure-activity relationships (SAR) to optimize binding affinity with proteins involved in inflammatory pathways. Notably, its Michael acceptor property (via the α,β-unsaturated ketone) allows selective interactions with thiol groups, a mechanism leveraged in proteolysis-targeting chimeras (PROTACs) design.

From a synthetic chemistry perspective, CAS 1251449-37-2 exemplifies modern heterocyclic hybridization strategies. The 3-aminopyrrolidine ring enhances water solubility compared to traditional aryl ketones, addressing a common challenge in bioavailability optimization. Computational modeling suggests its conformational rigidity could reduce off-target effects—a hot topic in precision medicine discussions.

In material science, this compound’s photophysical properties are under investigation for OLEDs and sensors. The extended π-system from the phenylprop-2-en-1-one segment may enable tunable fluorescence, aligning with the demand for eco-friendly luminescent materials. Industry patents reveal its utility in crosslinking agents for high-performance coatings.

Environmental and safety profiles of 1-(3-Aminopyrrolidin-1-yl)-3-phenylprop-2-en-1-one adhere to green chemistry principles. Degradation studies indicate moderate persistence, prompting development of biocatalytic synthesis methods—an area trending in sustainable manufacturing queries. Analytical techniques like HPLC-MS and NMR confirm its high purity (>98%), critical for GMP compliance in pharmaceutical applications.

Emerging applications include its use in click chemistry platforms, where the amine group facilitates bioconjugation with antibodies or peptides. This aligns with the growing theranostics market, projected to exceed $10 billion by 2028. FAQs from researchers often focus on its storage conditions (recommended: -20°C under argon) and scalable synthesis protocols—topics dominating academic search trends.

Ongoing clinical investigations explore derivatives of CAS 1251449-37-2 for neuroprotective effects, capitalizing on the blood-brain barrier (BBB) permeability predicted by its logP value (~2.1). Such data positions it as a candidate for central nervous system (CNS) drug development, a field with rising Google Scholar citations.